Cas no 385383-59-5 (Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]-)

• Product Name: Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]-
• CAS No: 385383-59-5
• MF: C₁₂H₁₁N₃O₃
• MW: 245.234042406082
• MDL: MFCD00451278
• CID: 323310
• PubChem ID: 727100
• Update Time: 2025-11-06

Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]-
• 2-[(1-Methyl-1H-pyrazole-3-carbonyl)-amino]-benzoic acid
• AC1LDXW7
• CTK1C6612
• MolPort-001-890-648
• Oprea1_514828
• Oprea1_679882
• ST029040
• SR-01000370521
• SR-01000370521-1
• 385383-59-5
• AKOS000301157
• 2-[(1-Methyl-1H-pyrazole-3-carbonyl)-amino]-benzoicacid
• 2-[(1-methylpyrazole-3-carbonyl)amino]benzoic acid
• 2-[(1-Methyl-1H-pyrazole-3-carbonyl)amino]benzoic acid
• DTXSID70352462

• MDL： MFCD00451278
• Inchi： 1S/C12H11N3O3/c1-15-7-6-10(14-15)11(16)13-9-5-3-2-4-8(9)12(17)18/h2-7H,1H3,(H,13,16)(H,17,18)
• InChI Key： HCUCUHFEEJYUHU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C)N=1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 244.0723
• Monoisotopic Mass: 245.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 87.05

Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Benzoicacid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]-

Market Research and Analysis of Benzoic Acid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]- (CAS No: 385383-59-5)

Benzoic acid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]-, with CAS number 385383-59-5, is a compound of significant interest in the chemical and pharmaceutical industries. This compound has been identified as a potential drug candidate due to its unique structural properties and biological activity.

Recent studies have highlighted the compound's role in various therapeutic areas, including anti-inflammatory and anti-cancer applications. Its structure, featuring a benzoic acid moiety linked to a pyrazole derivative, suggests potential interactions with key biological targets such as enzymes and receptors.

The global market for such specialized chemical compounds is driven by increasing demand from the pharmaceutical sector, particularly in drug discovery and development. Key players in this market include major chemical manufacturers and biotechnology firms that specialize in the synthesis and supply of high-purity chemical intermediates.

From a supply chain perspective, the availability of Benzoic acid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]- is influenced by factors such as production capacity, raw material costs, and regulatory requirements. Emerging markets are also contributing to growth, as increasing healthcare expenditure and rising awareness of advanced treatments drive demand for innovative chemical products.

In terms of research and development, ongoing studies aim to optimize the synthesis process of this compound to enhance yield and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic properties and safety profile to support its progression through clinical trials.

Overall, Benzoic acid, 2-[[(1-methyl-1H-pyrazol-3-yl)carbonyl]amino]- represents a promising avenue for innovation in the chemical and pharmaceutical industries. As research continues to uncover its potential applications, it is expected to play an increasingly important role in the development of novel therapeutic agents.